4-Cyclohexylmethoxyphenol

• IUPAC Name: 4-(cyclohexylmethoxy)phenol
• InChI: InChI=1S/C13H18O2/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h6-9,11,14H,1-5,10H2
• InChI Key: APSOCOPHKWKYNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)COC2=CC=C(C=C2)O
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol

Description

4-Cyclohexylmethoxyphenol is a chemical compound with the linear formula C13H18O2. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various tools and techniques. These include quantum chemistry, the intermolecular potential, force field and molecular dynamics methods, structural correlation, and thermodynamics.

Chemical Reactions Analysis

The chemical reactions involving this compound can be studied using various electroanalytical tools. These tools can investigate redox-active intermediates, from voltammetry to in situ spectroelectrochemistry and scanning electrochemical microscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed based on its chemical structure. These properties include density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Bioremediation and Environmental Impact

• Removal and Biotransformation by Microorganisms : 4-Nonylphenol, a compound related to 4-Cyclohexylmethoxyphenol, can be effectively removed from water by a consortium of microorganisms, including Arthrospira maxima and Chlorella vulgaris. This consortium demonstrated a high resistance to 4-Nonylphenol and effectively reduced its concentration in water, indicating potential for bioremediation of contaminated environments (López-Pacheco et al., 2019).

Chemical Synthesis and Reactions

• Ruthenium Carbonyl Cluster Complexes : Research on the reactions between Ru3(CO)12 and 4-methoxyphenol, which is structurally similar to this compound, led to the formation of various ruthenium carbonyl cluster complexes. These findings are significant for understanding the chemical behavior and potential applications of such compounds in organometallic chemistry (Jeynes et al., 1994).

Novel Compounds from Natural Sources

• Natural Cyclohexenone Derivatives : A new natural cyclohexenone, structurally related to this compound, was isolated from Plagiochila longispina. This discovery contributes to the understanding of naturally occurring chemical compounds and their potential applications in various fields (Siegel et al., 1991).

Metabolic Pathways for Degradation of Environmental Contaminants

• Degradation by Sphingomonas xenophaga : A study on the degradation of 4-Nonylphenol, related to this compound, by Sphingomonas xenophaga Bayram revealed novel metabolic pathways. This research provides insights into the environmental breakdown of similar compounds (Gabriel et al., 2005).

Safety and Hazards

The safety data sheet for a similar compound suggests that it is a flammable liquid and vapor. It also indicates potential hazards upon ingestion, skin contact, or inhalation.

Future Directions

Future research could focus on the development of new synthetic methods and the exploration of the potential applications of 4-Cyclohexylmethoxyphenol. This could include its use in the synthesis of new materials or as a therapeutic agent.

Relevant Papers The relevant papers for this compound include studies on the synthesis of related compounds, the analysis of molecular structure, the study of chemical reactions, and the exploration of future directions. These papers provide valuable insights into the properties and potential applications of this compound.